5-[13-(difluoromethyl)-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaen-4-yl]-3-phenyl-1,2,4-oxadiazole

• Molecular Formula: C25H13F2N7OS
• Molecular Weight: 497.5 g/mol
• IUPAC Name: 5-[13-(difluoromethyl)-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaen-4-yl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C25H13F2N7OS/c26-20(27)16-11-15(13-7-3-1-4-8-13)17-18-19(36-25(17)29-16)23-30-22(32-34(23)12-28-18)24-31-21(33-35-24)14-9-5-2-6-10-14/h1-12,20H
• InChI Key: DZGSMSBAZKMIQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC3=C2C4=C(S3)C5=NC(=NN5C=N4)C6=NC(=NO6)C7=CC=CC=C7)C(F)F

Description

The compound 5-[13-(difluoromethyl)-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaen-4-yl]-3-phenyl-1,2,4-oxadiazole is a complex organic molecule characterized by its unique structure, which includes a difluoromethyl group, a phenyl group, and a thia-pentazatetracyclo ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[13-(difluoromethyl)-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaen-4-yl]-3-phenyl-1,2,4-oxadiazole involves multiple steps, including the formation of the thia-pentazatetracyclo ring system and the introduction of the difluoromethyl and phenyl groups. The reaction conditions typically require the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for large-scale production, and ensuring compliance with safety and environmental regulations. This may include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-[13-(difluoromethyl)-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaen-4-yl]-3-phenyl-1,2,4-oxadiazole: can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: The phenyl and difluoromethyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives with additional oxygen-containing functional groups, while substitution reactions may introduce new functional groups in place of the phenyl or difluoromethyl groups.

Scientific Research Applications

5-[13-(difluoromethyl)-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaen-4-yl]-3-phenyl-1,2,4-oxadiazole: has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It may be studied for its potential biological activity, including its interactions with enzymes and other biomolecules.

Medicine: Research may focus on its potential therapeutic applications, such as its use as a drug candidate for treating specific diseases.

Industry: The compound may be used in the development of new materials, catalysts, or other industrial applications.

Mechanism of Action

The mechanism of action of 5-[13-(difluoromethyl)-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaen-4-yl]-3-phenyl-1,2,4-oxadiazole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. The exact molecular targets and pathways involved would depend on the specific context of its use and the biological system being studied.

Comparison with Similar Compounds

Similar compounds to 5-[13-(difluoromethyl)-11-phenyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaen-4-yl]-3-phenyl-1,2,4-oxadiazole include other molecules with thia-pentazatetracyclo ring systems and oxadiazole groups These compounds may share similar chemical properties and reactivity but differ in their specific functional groups and overall structure

List of Similar Compounds

• 11,13-dimethyl-16-thia-3,6,7,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,7,10(15),11,13-hexaene
• 5,7-Diamino-11-(dimethylamino)-3-phenyl-16-thia-3,8,14-triazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2(6),4,7,10,12,14-heptaen-4-yl]-phenylmethanone
• 2-{3-[(2-chlorophenoxy)methyl]-4-methoxyphenyl}-9-(difluoromethyl)-7-methylpyrido[3’,2’:4,5]thieno[2,3-e][1,2,4]triazolo[1,5-c]pyrimidine